7-allyl-3-methyl-8-[(2-methyl-2-propen-1-yl)thio]-3,7-dihydro-1H-purine-2,6-dione

• IUPAC Name: 3-methyl-8-(2-methylprop-2-enylsulfanyl)-7-prop-2-enylpurine-2,6-dione
• InChI: InChI=1S/C13H16N4O2S/c1-5-6-17-9-10(14-13(17)20-7-8(2)3)16(4)12(19)15-11(9)18/h5H,1-2,6-7H2,3-4H3,(H,15,18,19)
• InChI Key: IYIAOSWWUNXCDW-UHFFFAOYSA-N
• Canonical SMILES: CC(=C)CSC1=NC2=C(N1CC=C)C(=O)NC(=O)N2C
• Molecular Formula: C13H16N4O2S
• Molecular Weight: 292.36 g/mol

Description

Synthesis Analysis

The synthesis of similar purine derivatives involves intricate chemical reactions, often starting from simpler purine bases or halogenated derivatives. For instance, Khaliullin and Klen (2010) proposed a novel one-step procedure for synthesizing 6,7-dihydro[1,3]thiazolo[2,3-f]purine-2,4(1H,3H)-diones, demonstrating the versatility of purine compounds in undergoing nucleophilic substitution reactions with thiiranes, yielding products with significant yields (Khaliullin & Klen, 2010). This method, along with others that employ different nucleophilic reagents or protective groups, illustrates the diverse synthetic approaches available for modifying purine structures to achieve desired functionalities.

Mechanism of Action

Without specific biological or pharmacological studies, it’s difficult to determine the mechanism of action of this compound.

Safety and Hazards

Without specific toxicity or safety data, it’s difficult to provide detailed information on the safety and hazards of this compound.